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This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers investigating the effect of plant age on sensitivity to the
bacterial elicitor flg22.

Frequently Asked Questions (FAQS)

Q1: Does plant age affect the immune response triggered by flg22?

Yes, plant age is a significant factor in determining the strength of the immune response to
flg22. This phenomenon is often referred to as age-related resistance (ARR), where older
plants typically exhibit a more robust defense response compared to younger plants. For
instance, adult Arabidopsis thaliana plants show a greater reduction in bacterial load after flg22
treatment compared to juvenile plants.

Q2: How does the expression of the flg22 receptor, FLS2, change with plant age?

FLS2 transcript levels can vary during leaf development. Studies have shown that FLS2
transcripts are less abundant in young, expanding leaves and more plentiful in mature, fully
expanded leaves.[1] Expression tends to decrease again as leaves enter senescence.[1]
However, some studies have found that the basal level and flg22-induced expression of FLS2
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can be comparable between juvenile and adult leaves, suggesting that differences in sensitivity
are not solely dependent on FLS2 transcript abundance.[1]

Q3: Are downstream signaling events in the flg22 pathway affected by plant age?

Yes, several downstream responses to flg22 are modulated by plant age. While some early
responses like the production of reactive oxygen species (ROS) and the expression of the
marker gene FRK1 (Flg22-induced Receptor-like Kinase 1) can be similar in juvenile and adult
plants, other responses show clear age-dependent differences.[1] A key example is callose
deposition, a reinforcement of the cell wall, which is significantly more pronounced in adult
leaves compared to juvenile leaves upon flg22 treatment.[1]

Troubleshooting Guide
Issue 1: Inconsistent or no flg22-induced protection against pathogens in young plants.
o Possible Cause 1: Developmental Stage. Juvenile plants naturally exhibit a less pronounced

immune response to flg22. The signaling pathways leading to robust defense, particularly
those related to cell wall reinforcement like callose deposition, may not be fully developed.

e Troubleshooting Steps:

o Confirm Plant Age: Ensure you are comparing plants at distinct and well-defined
developmental stages (e.g., juvenile vs. adult rosette leaves in Arabidopsis).

o Use Multiple Readouts: Do not rely on a single defense marker. Measure a range of
responses, including ROS burst, expression of early and late defense genes, and callose
deposition.

o Adjust Expectations for Juvenile Plants: Be aware that the magnitude of the protective
effect of flg22 will likely be lower in younger plants.

Issue 2: Similar ROS burst and FRK1 expression but different levels of disease resistance
between young and adult plants.

» Possible Cause: Divergence in Downstream Pathways. While early signaling events like
ROS production and FRK1 induction can be comparable across different ages, the pathways
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leading to long-term resistance, such as those involving salicylic acid (SA), jasmonic acid
(JA), ethylene (ET), and cell wall modifications, can be differentially regulated with age.
Callose deposition, in particular, is a key age-dependent response.[1]

e Troubleshooting Steps:

o Measure Callose Deposition: Stain leaves with aniline blue and quantify callose deposits
using fluorescence microscopy. This is a critical assay for observing age-related
differences in flg22 response.

o Analyze Phytohormone Levels: Quantify SA, JA, and ET levels in both young and adult
tissues after flg22 treatment to identify potential age-dependent bottlenecks in hormone

signaling.

o Profile Expression of Late Defense Genes: Use qRT-PCR to analyze the expression of
genes associated with SA signaling (e.g., PR1) and other late defense responses at
various time points after flg22 elicitation.

Issue 3: Variability in flg22 sensitivity within the same plant.

o Possible Cause: Leaf Ontogeny. The age and developmental stage of individual leaves on
the same plant can influence their sensitivity to flg22. Younger, still-expanding leaves may
respond differently than fully mature leaves.

o Troubleshooting Steps:

o Standardize Leaf Selection: For all experiments, use leaves of a consistent developmental
stage (e.g., the 5th and 6th true leaves). Clearly document the leaf selection criteria in

your experimental protocol.

o Systematic Sampling: If studying the effect of leaf position, sample leaves systematically
(e.g., from the center and periphery of the rosette) and analyze them as separate groups.

Quantitative Data Summary

Table 1: Effect of Plant Age on Flg22-Induced Resistance to Pseudomonas syringae pv. tomato
DC3000 in Arabidopsis thaliana

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10989731/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

. ) Fold Change in
Bacterial Titer (log .
Plant Age Treatment Bacterial Count

cfulcm?
) (flg22 vs. Mock)

2.5 weeks Mock ~7.5

2.5 weeks 500 nM flg22 ~6.5 ~10-fold reduction
3.5 weeks Mock ~7.5

3.5 weeks 500 nM flg22 ~5.5 ~100-fold reduction

Data synthesized from graphical representations in cited research.[2]

Table 2: Age-Dependent Gene Expression in Response to flg22 in Arabidopsis thaliana

Relative
Plant Age Treatment Gene .
Expression Level
3.5 weeks Mock FRK1 Basal
3.5 weeks 100 nM flg22 FRK1 ~150-fold induction
5.5 weeks Mock FRK1 Basal
5.5 weeks 100 nM flg22 FRK1 ~250-fold induction

Data synthesized from graphical representations in cited research.[2]
Experimental Protocols

1. Flg22-Induced Protection Assay

o Objective: To determine the effect of flg22 pretreatment on resistance to bacterial infection.
» Methodology:

o Grow Arabidopsis thaliana plants to the desired developmental stages (e.g., 2.5 and 3.5

weeks old).
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o Prepare a 500 nM solution of flg22 peptide in sterile water. Prepare a mock solution of
sterile water.

o Infiltrate the abaxial side of fully expanded leaves with either the flg22 solution or the mock
solution using a needleless syringe.

o Twenty-four hours after pretreatment, infiltrate the same leaves with a suspension of
Pseudomonas syringae pv. tomato DC3000 at a concentration of 1 x 10° cfu/mL.

o Twenty-four hours after inoculation, collect leaf discs from the infiltrated areas.

o Homogenize the leaf discs in 10 mM MgClz, serially dilute the homogenate, and plate on
appropriate growth media (e.g., King's B with rifampicin).

o Incubate the plates at 28°C for 48 hours and count the bacterial colonies to determine the
cfu/cm2,

. ROS Burst Assay

Objective: To measure the production of reactive oxygen species upon flg22 elicitation.

Methodology:

o Collect leaf discs (4 mm diameter) from plants of different ages.

o Float the leaf discs in a 96-well white plate containing 100 pL of sterile water and incubate
overnight in the dark.

o The next day, replace the water with 100 pL of assay solution containing 20 uM luminol
and 1 pg/mL horseradish peroxidase (HRP).

o Measure the background luminescence for 30-60 minutes using a plate reader.

o Add 100 pL of 200 nM flg22 solution (for a final concentration of 100 nM) to elicit the ROS
burst.

o Immediately begin measuring luminescence at 1-2 minute intervals for at least 30-60
minutes.
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3. Gene Expression Analysis by qRT-PCR
» Objective: To quantify the expression of defense-related genes in response to flg22.
o Methodology:
o Treat plants of different ages by infiltrating leaves with 100 nM flg22 or a mock solution.

o At desired time points (e.g., 1, 4, 24 hours) after treatment, harvest the infiltrated leaves
and immediately freeze them in liquid nitrogen.

o Extract total RNA from the leaf tissue using a suitable kit or protocol.
o Synthesize cDNA from the RNA using a reverse transcriptase.

o Perform quantitative real-time PCR (qRT-PCR) using gene-specific primers for your genes
of interest (e.g., FRK1, PR1) and a reference gene (e.g., PP2A).

o Analyze the relative gene expression using the AACt method.
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Caption: Simplified flg22 signaling pathway leading to downstream immune responses.
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Caption: General experimental workflow for assessing flg22 sensitivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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